2-Amino-5,6-dimethylbenzothiazole

• IUPAC Name: 5,6-dimethyl-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C9H10N2S/c1-5-3-7-8(4-6(5)2)12-9(10)11-7/h3-4H,1-2H3,(H2,10,11)
• InChI Key: IODWHFFPQHUDAG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)SC(=N2)N
• Molecular Formula: C9H10N2S
• DSSTOX Substance ID: DTXSID0024478
• Molecular Weight: 178.26 g/mol
• Physical Description: 2-amino-5,6-dimethylbenzothiazole is an off-white crystalline solid. (NTP, 1992)
• Solubility: less than 1 mg/mL at 68 °F (NTP, 1992)
• CAS RN: 29927-08-0
• Melting Point: 365 to 372 °F (NTP, 1992)

Description

2-Amino-5,6-dimethylbenzothiazole is an off-white crystalline solid. It is insoluble in water and probably combustible. It is an important class of bicyclic heterocycles that play a key role in the design of biologically active compounds.

Synthesis Analysis

The synthesis of 2-Amino-5,6-dimethylbenzothiazole derivatives includes both one-pot and multistep synthesis methods. The starting 5,6-substituted derivatives of 2-aminobenzothiazole were synthesized from readily available 3,4-substituted anilines in the presence of KSCN and Br2.

Molecular Structure Analysis

The molecular formula of 2-Amino-5,6-dimethylbenzothiazole is C9H10N2S. Its molecular weight is 178.25. The InChI string is 1S/C9H10N2S/c1-5-3-7-8(4-6(5)2)12-9(10)11-7/h3-4H,1-2H3,(H2,10,11).

Chemical Reactions Analysis

2-Amino-5,6-dimethylbenzothiazole is an amine and organosulfide. It can neutralize acids to form salts plus water. It may liberate hydrogen sulfide upon decomposition or reaction with an acid.

Physical And Chemical Properties Analysis

2-Amino-5,6-dimethylbenzothiazole is a powder with a melting point of 185-189 °C (lit.). It has a molecular weight of 178.25400 and a density of 1.263g/cm3.

Scientific Research Applications

Antiprion Activity

2-Aminothiazoles, including variants like 2-Amino-5,6-dimethylbenzothiazole, show promise as antiprion agents. They have demonstrated potency in prion-infected neuroblastoma cell lines. Specifically, an analogue exhibited significant efficacy in both in vitro and in vivo models, suggesting their potential as therapeutics for prion diseases (Gallardo-Godoy et al., 2011).

Antitumor Properties

Several studies highlight the antitumor effects of 2-aminothiazole derivatives. These compounds have shown cytostatic activities against various cancer cell lines, including cervical, breast, colon, and laryngeal carcinomas. The structure-activity relationships indicate specific substituents enhancing their efficacy, making them significant in cancer research (Racané et al., 2006).

Central Dopamine Agonism

The 2-aminothiazole moiety has been used in developing dopamine agonists with good oral availability. These compounds, including derivatives of 2-Amino-5,6-dimethylbenzothiazole, are being explored for their potential in treating Parkinson's disease due to their partial agonism at striatal dopamine receptors (van Vliet et al., 2000).

Anti-inflammatory Drug Candidates

3-Pyridylmethyl-substituted 2-amino-6-hydroxybenzothiazole derivatives, related to 2-Amino-5,6-dimethylbenzothiazole, have been designed as novel anti-inflammatory drugs. These compounds exhibit dual inhibitory activity against leukotriene B4 and thromboxane A2, making them potential treatments for inflammatory conditions (Hibi et al., 1994).

Modification and Biological Activity

Studies on modifying 2-amino-4-phenylthiazole, a related compound, highlight the interest in derivatives of 2-aminothiazoles due to their diverse biological activities, including antipyretic, antioxidative, and analgesic effects. Microwave irradiation has been used to synthesize 5-amino-containing derivatives more efficiently (Khrustalev, 2009).

Mechanism of Action

Target of Action

It’s known that benzothiazole derivatives have a wide range of biological activities

Mode of Action

Benzothiazole derivatives are generally known for their diverse biological activities, which suggests that they may interact with multiple targets .

Biochemical Pathways

Benzothiazole derivatives are known to be involved in a variety of biological processes . More research is needed to elucidate the specific pathways affected by this compound.

Result of Action

Benzothiazole derivatives are known to exhibit a wide range of biological activities

Safety and Hazards

2-Amino-5,6-dimethylbenzothiazole is classified as Eye Irritant 2, Skin Irritant 2, and STOT SE 3. When heated to decomposition, it may emit toxic fumes of NOx and SOx.

Future Directions

Benzothiazoles are an important class of bicyclic heterocycles that play a key role in the design of biologically active compounds. The development of anticancer drug resistance has significantly restricted the clinical efficacy of the most commonly prescribed anticancer drug. Therefore, investigating small molecule antitumor agents, which could decrease drug resistance and reduce unpleasant side effects, is more desirable.

Q & A

Q1: What is the role of 2-amino-5,6-dimethylbenzothiazole in the synthesis of new chemical entities?

A1: 2-amino-5,6-dimethylbenzothiazole acts as a nucleophilic amine, reacting with the electrophilic carbons of various 1,4-benzoquinone derivatives []. This reaction leads to the formation of new mono- or bis-NH-substituted 1,4-benzoquinones. Specifically, 2-amino-5,6-dimethylbenzothiazole reacted with p-benzoquinone to produce 2,5-bis(5,6-dimethylbenzo[d]thiazol-2-ylamino)cyclohexa-2,5-diene-1,4-dione [].

Q2: How are the newly synthesized compounds containing the 2-amino-5,6-dimethylbenzothiazole moiety characterized?

A2: The synthesized compounds incorporating 2-amino-5,6-dimethylbenzothiazole are characterized using a variety of spectroscopic techniques. These techniques include elemental analysis, mass spectrometry (MS), infrared spectroscopy (IR), proton nuclear magnetic resonance spectroscopy (1H-NMR), and carbon-13 nuclear magnetic resonance spectroscopy (13C-NMR) []. This comprehensive characterization provides detailed information about the structure and purity of the new compounds.